Cas no 195453-95-3 ((5-Ethoxy-3,3-dimethyl-2,5-dioxopentyl)(dimethyl)sulfanium bromide)

• Product Name: (5-Ethoxy-3,3-dimethyl-2,5-dioxopentyl)(dimethyl)sulfanium bromide
• CAS No: 195453-95-3
• MF: C₁₁H₂₁BrO₃S
• MW: 313.251641988754
• CID: 2788851
• PubChem ID: 71346890
• Update Time: 2025-04-21

(5-Ethoxy-3,3-dimethyl-2,5-dioxopentyl)(dimethyl)sulfanium bromide Chemical and Physical Properties

Names and Identifiers

• (5-Ethoxy-3,3-dimethyl-2,5-dioxopentyl)(dimethyl)sulfanium bromide
• DTXSID20772853
• 195453-95-3

• Inchi： 1S/C11H21O3S.BrH/c1-6-14-10(13)7-11(2,3)9(12)8-15(4)5;/h6-8H2,1-5H3;1H/q+1;/p-1
• InChI Key： NNVVARMGGUIWCC-UHFFFAOYSA-M
• SMILES： [Br-].[S+](C)(C)CC(C(C)(C)CC(=O)OCC)=O

Computed Properties

• Exact Mass: 312.03948Da
• Monoisotopic Mass: 312.03948Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 7
• Complexity: 234
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 44.4Ų